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Compound of Interest

Compound Name: Albatrelin C
CAS No.: 1417805-17-4
Cat. No.: B1163376
. J

Part 1: Risk Assessment & Molecular Logic

As researchers, we often handle compounds where specific toxicological data is sparse.
Albatrelin C, a meroterpenoid derivative isolated from Albatrellus species (e.g., Albatrellus
confluens or ovinus), belongs to a class of compounds noted for significant antiproliferative
(cytotoxic) activity and potential modulation of vanilloid receptors [1, 2].

The Core Hazard: Because Albatrelin C is designed or studied to inhibit cell growth (often
targeting cancer cell lines like HL-60 or inhibiting specific enzymatic pathways), you must treat
it as a High-Potency Active Pharmaceutical Ingredient (HPAPI).

The "Why" Behind the Protocol:

o Cytotoxicity: The compound’s mechanism likely involves interference with DNA replication or
cellular signaling.[1] Inhalation of the lyophilized powder is the highest risk vector.

e Solvent Carrier Risk: Albatrelin C is hydrophobic and typically reconstituted in DMSO
(Dimethyl Sulfoxide). DMSO is a potent skin penetrant that can "ferry" dissolved small
molecules directly into the bloodstream, bypassing the skin barrier [3].

» Unknown Chronic Effects: Unlike well-characterized drugs (e.g., Paclitaxel), novel natural
products often lack long-term reproductive toxicity data. We operate under the Precautionary
Principle: assume it is a reproductive toxin until proven otherwise.
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Part 2: The PPE Ensemble (Your Armor)

Do not rely on standard "lab safety" defaults. Handling Albatrelin C requires an upgraded PPE
profile, specifically designed to counter the DMSO-carrier risk.

becificati bl

Technical Justification

Component Standard Requirement
(The "Why")

Outer: 5-8 mil Nitrile (Chemical

resistance). Inner: 4 mil Nitrile

(contrast color). Critical: DMSO
) ] o degrades latex; Nitrile offers

Hand Protection Double Gloving (Nitrile) ) ]

>480 min breakthrough time

for dilute solutions, but

immediate change is required

upon splash [4].

Lyophilized Albatrelin C is a
static-prone powder. If a
) ] ) Biosafety Cabinet (BSC) is
Respiratory P100 / N95 (if outside BSC) ) ] )
unavailable, a fitted N95 is the
minimum to prevent inhalation

of micro-particulates.

Safety glasses with side

shields are insufficient for
Ocular Chemical Splash Goggles liquids carried in DMSO.

Goggles seal the eyes against

vapor and splashes.

Cotton lab coats absorb liquids
Bod Tyvek® Lab Coat (Closed and hold them against the
0
Y front) skin. Tyvek repels particulates

and splashes.

] ) The primary barrier. PPE is the
Engineering Class II, Type A2 BSC ]
secondary line of defense.
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Part 3: Operational Workflows
Experiment 1: Safe Weighing & Reconstitution

Objective: Solubilize 5mg Albatrelin C in DMSO without aerosol exposure.
Prerequisites:
o Calibrated analytical balance (inside a powder containment hood if possible).
 Anti-static gun (ZeroStat).
e Solvent: 100% DMSO (Anhydrous).
Protocol:
e Preparation:
o Don PPE: Inner gloves (Orange)

Tyvek Coat
Outer gloves (Blue)
Goggles.

o Wipe down the exterior of the Albatrelin C vial with 70% Ethanol before placing it in the
BSC.

 Static Neutralization:
o Context: Meroterpenoids are often "fluffy" powders that fly easily.

o Step: Hold the anti-static gun 2 inches from the open vial and pull the trigger slowly to
neutralize static charge. This prevents the powder from "jumping"” onto your gloves.

e The "Closed Weighing" Technique:

o Do not use a spatula.
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o Step: Tare the receiving vial (with cap).

o Step: Gently tap the Albatrelin C source vial to transfer powder directly into the receiving
vial.

o Step: Cap the receiving vial immediately before placing it back on the balance.

o Logic: This ensures that if the balance is outside the hood, the compound is never
exposed to the open lab air.

 Solubilization (The Critical Risk Point):
o Add DMSO via pipette.
o Vortexing: Do not vortex in an open tube. Ensure the cap is sealed with Parafilm.

o Warning: If a drop of DMSO/Albatrelin solution falls on your glove, doff the outer glove
immediately. Do not wait. The DMSO will permeate the nitrile in <5 minutes, carrying the
cytotoxin with it.

Experiment 2: Waste Disposal & Decontamination

Objective: Neutralize surface contamination.

o Solid Waste: All pipette tips, vials, and gloves contacting Albatrelin C must go into Yellow
Biohazard/Chemo Waste bins (incineration stream), not general trash.

e Liquid Waste: Collect in a dedicated "Cytotoxic/Solvent” carboy.

o Surface Decontamination:
o Wash surface with 10% Bleach (Sodium Hypochlorite) to oxidize the organic structure [5].
o Follow with 70% Ethanol to remove the bleach residue.

o Note: Ethanol alone merely spreads the hydrophobic compound; bleach chemically
degrades it.
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Part 4: Visualization & Logic Flows
Diagram 1: Risk Assessment & PPE Decision Tree

Caption: Logical flow for selecting PPE based on the physical state of Albatrelin C.
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Diagram 2: The "Safe Weighing" Workflow

Caption: Step-by-step containment protocol to prevent aerosolization during weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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